(1R,2R)-2-(4-Methylphenyl)cyclopropane-1-carbohydrazide;hydrochloride

• IUPAC Name: (1R,2R)-2-(4-methylphenyl)cyclopropane-1-carbohydrazide;hydrochloride
• InChI: InChI=1S/C11H14N2O.ClH/c1-7-2-4-8(5-3-7)9-6-10(9)11(14)13-12;/h2-5,9-10H,6,12H2,1H3,(H,13,14);1H/t9-,10+;/m0./s1
• InChI Key: ZGXQBLIWYKCQPM-BAUSSPIASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC2C(=O)NN.Cl
• Isomeric SMILES: CC1=CC=C(C=C1)[C@@H]2C[C@H]2C(=O)NN.Cl
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol

Description

(1R,2R)-2-(4-Methylphenyl)cyclopropane-1-carbohydrazide;hydrochloride is a compound that has been extensively studied for its potential applications in scientific research. This compound has shown promise in a variety of areas, including biochemistry, pharmacology, and physiology. In

Scientific Research Applications

Synthesis and Biological Evaluation

Cyclopropane derivatives, including those similar to "(1R,2R)-2-(4-Methylphenyl)cyclopropane-1-carbohydrazide;hydrochloride," have been extensively studied for their potential biological activities. For instance, Boztaş et al. (2019) reported the synthesis and biological evaluation of bromophenol derivatives with a cyclopropyl moiety. Their research highlighted the effectiveness of these derivatives as inhibitors for the cytosolic carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes, which are crucial targets in the treatment of diseases such as Alzheimer's and Parkinson's (Boztaş et al., 2019).

Chemical Properties and Reactions

The chemical properties and reactions of cyclopropane derivatives have been a subject of interest for researchers aiming to explore their potential in various applications. Moss et al. (2004) studied the rearrangements and fragmentation of cyclopropylmethoxychlorocarbene and cyclobutoxychlorocarbene, shedding light on the complex behaviors of cyclopropane derivatives under different conditions (Moss et al., 2004). Similarly, Taniguchi et al. (2019) focused on the synthesis and stereostructure-activity relationship of novel pyrethroids possessing two asymmetric centers on a cyclopropane ring, revealing the significance of stereochemistry in enhancing insecticidal activity (Taniguchi et al., 2019).

Stereoselective Synthesis and Applications

The stereoselective synthesis of cyclopropane derivatives has been pivotal in developing compounds with specific biological activities. Kovalenko (2013) explored the substitution reactions of β-halogen atoms in cyclopropane derivatives, leading to products with high diastereomeric and enantiomeric purity, which are essential for specific pharmacological applications (Kovalenko, 2013).